(2E)-1-(2-Methoxyphenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-(2-methoxyphenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one
• InChI: InChI=1S/C15H14O3/c1-11-7-8-12(18-11)9-10-14(16)13-5-3-4-6-15(13)17-2/h3-10H,1-2H3/b10-9+
• InChI Key: PCHPCMWPIXXVPA-MDZDMXLPSA-N
• Canonical SMILES: CC1=CC=C(O1)C=CC(=O)C2=CC=CC=C2OC
• Isomeric SMILES: CC1=CC=C(O1)/C=C/C(=O)C2=CC=CC=C2OC
• Molecular Formula: C15H14O3
• Molecular Weight: 242.27 g/mol

Description

(2E)-1-(2-Methoxyphenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one, also known as Curcumin, is a natural compound found in the roots of the turmeric plant. It has been used for centuries in traditional medicine for its anti-inflammatory and antioxidant properties. Curcumin has gained attention in recent years due to its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and diabetes.

Mechanism of Action

The mechanism of action of curcumin is complex and involves multiple pathways. It has been shown to inhibit the activity of various enzymes and transcription factors involved in inflammation, oxidative stress, and cancer development. (2E)-1-(2-Methoxyphenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one has also been found to modulate the expression of genes involved in cell cycle regulation, apoptosis, and angiogenesis.
Biochemical and Physiological Effects:
(2E)-1-(2-Methoxyphenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one has been shown to have various biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the activity of inflammatory mediators such as cytokines and prostaglandins. (2E)-1-(2-Methoxyphenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one has also been shown to have antioxidant properties by scavenging free radicals and reducing oxidative stress. It has been found to regulate blood glucose levels and improve insulin sensitivity in diabetic patients.

Advantages and Limitations for Lab Experiments

(2E)-1-(2-Methoxyphenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one has several advantages for lab experiments, including its low toxicity, high stability, and availability. It can be easily synthesized and purified, making it a cost-effective research tool. However, curcumin has some limitations for lab experiments, including its poor solubility in water and low bioavailability. These limitations can be overcome by using curcumin derivatives or by formulating curcumin with appropriate delivery systems.

Future Directions

There are several future directions for research on curcumin. One area of research is the development of curcumin derivatives with improved solubility and bioavailability. Another area of research is the use of curcumin in combination with other drugs for cancer treatment. (2E)-1-(2-Methoxyphenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one has also been found to have a beneficial effect on gut microbiota, and research in this area is ongoing. Additionally, the potential therapeutic applications of curcumin in neurodegenerative diseases and cardiovascular diseases are being explored.

Scientific Research Applications

(2E)-1-(2-Methoxyphenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory, antioxidant, anti-cancer, anti-diabetic, and neuroprotective properties. (2E)-1-(2-Methoxyphenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one has been found to inhibit the growth of cancer cells and induce apoptosis, making it a potential therapeutic agent for cancer treatment. It has also been shown to have a beneficial effect on diabetes by regulating blood glucose levels and improving insulin sensitivity.